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Introduction

KDMA4C-IN-1 is a potent and cell-permeable inhibitor of Lysine Demethylase 4C (KDM4C), an
enzyme frequently implicated in oncogenesis through its role in epigenetic regulation.[1][2]
KDM4C, a member of the JmjC domain-containing histone demethylase family, primarily
removes methyl groups from histone H3 at lysine 9 (H3K9me3/me2) and lysine 36
(H3K36me3/me2), leading to transcriptional activation of target genes.[3][4] Dysregulation of
KDMA4C activity has been linked to various cancers, making it a compelling target for
therapeutic development. These application notes provide detailed protocols for utilizing
KDMA4C-IN-1 in cell-based assays to investigate its biological effects.

Mechanism of Action

KDMA4C-IN-1 exerts its effects by inhibiting the demethylase activity of KDM4C. This leads to
an increase in the global levels of histone methylation, particularly H3K9me3, a repressive
mark. The accumulation of H3K9me3 at the promoter regions of KDM4C target genes results in
the silencing of their expression. Downstream consequences of KDM4C inhibition include the
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suppression of cell proliferation and the modulation of key signaling pathways involved in
cancer progression.

Signaling Pathway of KDM4C Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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